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Compound of Interest

Compound Name: 16:0 Caproylamine PE

Cat. No.: B15576941

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical state and recommended
storage conditions for 16:0 Caproylamine PE (1,2-dipalmitoyl-sn-glycero-3-
phosphoethanolamine-N-(hexanoylamine)) powder. The information is intended to ensure the
stability and integrity of the compound for research and development applications.

Physical and Chemical Properties

16:0 Caproylamine PE is a functionalized lipid where a caproylamine moiety is attached to the
headgroup of the phosphatidylethanolamine. This modification provides a free amino group,
which is valuable for the conjugation of various molecules in drug delivery and targeted therapy
research.

Data Summary

The following table summarizes the key physical and storage parameters for 16:0
Caproylamine PE powder.
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Parameter Value Source
Physical State Powder [1112]
CAS Number 115288-21-6 [1][3]
Molecular Weight 805.117 g/mol [11[3]
Purity >99% [3]
Hygroscopicity No [3]

Light Sensitivity No [3]

Recommended Storage .
-20°C [31[4][5]1[6]
Temperature

Typically room temperature for
o N continental US; may vary
Shipping Condition _ _ [4]15]
elsewhere. Shipped on dry ice

by some suppliers.

Stability 1 year at -20°C [3]

Storage and Handling Workflow

Proper handling and storage are critical to maintain the stability and purity of 16:0
Caproylamine PE powder. The following workflow outlines the best practices from receiving to
long-term storage.
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Receiving

Receive Shipment

Inspect Packaging for Integrity

Proceed if package is intact

Preparation| for Storage

Equilibrate to Room Temperature Before Opening

Weigh Desired Amount in a Controlled Environment (e.g., Glovebox)

Backfill with Inert Gas (Argon or Nitrogen)

Seal tightly

Store in an Airtight Vial at -20°C

l

Protect from Moisture

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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